(4,6-difluoropyridin-3-yl)methanol
Overview
Description
“(4,6-Difluoropyridin-3-yl)methanol” is a chemical compound with the molecular formula C6H5F2NO . It has a molecular weight of 145.11 .
Molecular Structure Analysis
The molecular structure of “(4,6-difluoropyridin-3-yl)methanol” consists of a pyridine ring with two fluorine atoms at positions 4 and 6, and a methanol group attached to the 3rd position .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4,6-difluoropyridin-3-yl)methanol involves the conversion of 4,6-difluoropyridine to the corresponding aldehyde, followed by reduction to the alcohol using a suitable reducing agent.", "Starting Materials": [ "4,6-difluoropyridine", "Sodium borohydride (NaBH4)", "Methanol", "Acetic acid", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Step 1: Conversion of 4,6-difluoropyridine to 4,6-difluoropyridine-3-carbaldehyde", "4,6-difluoropyridine is reacted with acetic acid and sodium hydroxide to form the corresponding carboxylic acid. This is then converted to the aldehyde using hydrochloric acid.", "Step 2: Reduction of 4,6-difluoropyridine-3-carbaldehyde to (4,6-difluoropyridin-3-yl)methanol", "4,6-difluoropyridine-3-carbaldehyde is reduced to (4,6-difluoropyridin-3-yl)methanol using sodium borohydride as the reducing agent in methanol." ] } | |
CAS RN |
1806367-95-2 |
Product Name |
(4,6-difluoropyridin-3-yl)methanol |
Molecular Formula |
C6H5F2NO |
Molecular Weight |
145.1 |
Purity |
95 |
Origin of Product |
United States |
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